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Compound of Interest

Compound Name: 3-Bromo-5-phenoxypyridine

Cat. No.: B1290746 Get Quote

Technical Guide: 3-Bromo-5-phenoxypyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information on 3-Bromo-5-
phenoxypyridine, a heterocyclic compound with potential applications in synthetic chemistry.

Due to the limited publicly available data, this document focuses on its fundamental properties

and inferred synthetic strategies based on related compounds.

Core Compound Information
CAS Number: 28232-63-5 Molecular Formula: C₁₁H₈BrNO Molecular Weight: 250.09 g/mol

Property Value

CAS Number 28232-63-5

Molecular Formula C₁₁H₈BrNO

Molecular Weight 250.09 g/mol

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Bromo-5-phenoxypyridine are not

readily available in the surveyed literature. However, based on the synthesis of structurally
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similar compounds, such as 3-Bromo-5-methoxypyridine, a nucleophilic aromatic substitution

reaction represents a plausible synthetic route.

A general approach would involve the reaction of a di-substituted pyridine, such as 3,5-

dibromopyridine, with phenol in the presence of a suitable base and potentially a catalyst. The

phenoxide anion, generated in situ, would act as the nucleophile, displacing one of the bromine

atoms on the pyridine ring.

General Reaction Scheme:

Reactants Reaction Conditions

3,5-Dibromopyridine

3-Bromo-5-phenoxypyridine

Phenol Base (e.g., K2CO3, NaH) Solvent (e.g., DMF, DMSO) Heat

Click to download full resolution via product page

Caption: A potential synthetic workflow for 3-Bromo-5-phenoxypyridine.

Quantitative Data
No specific quantitative experimental data, such as IC50 values, binding affinities, or detailed

pharmacokinetic data for 3-Bromo-5-phenoxypyridine, were identified in the public domain.

Signaling Pathways and Biological Activity
Information regarding the biological activity or associated signaling pathways of 3-Bromo-5-
phenoxypyridine is currently unavailable in the scientific literature. Compounds with similar

structural motifs, such as bromo- and phenoxy-substituted pyridines, are often investigated as

intermediates in the synthesis of pharmaceuticals and agrochemicals. However, the specific

biological profile of this compound remains to be elucidated.
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Conclusion
3-Bromo-5-phenoxypyridine is a defined chemical entity with established basic properties.

While its potential as a synthetic intermediate is suggested by analogy to related compounds, a

comprehensive understanding of its reactivity, biological activity, and associated experimental

protocols is lacking in the current body of scientific literature. Further research is required to

explore the potential applications of this compound in drug discovery and other areas of

chemical science.

To cite this document: BenchChem. [3-Bromo-5-phenoxypyridine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290746#3-bromo-5-phenoxypyridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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